Cas no 1796557-11-3 (1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1))

1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1) is a spirocyclic compound featuring a unique heterocyclic structure combining oxygen and nitrogen atoms within a rigid spiro framework. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical and chemical research applications. Its spirocyclic core offers structural diversity, which is valuable in medicinal chemistry for designing novel bioactive molecules. The methyl substitution at the 3-position may influence steric and electronic properties, potentially improving selectivity in target interactions. This compound is of interest in the development of new therapeutic agents, particularly in CNS and enzyme modulation studies, due to its potential as a scaffold for pharmacophore optimization.
1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1) structure
1796557-11-3 structure
Product Name:1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1)
CAS No:1796557-11-3
MF:C8H15ClN2O
MW:190.67
CID:5530615
PubChem ID:137943354
Update Time:2025-05-25

1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1)
    • 3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene hydrochloride
    • 3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-enehydrochloride
    • EN300-6746515
    • 3-Methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene;hydrochloride
    • 1796557-11-3
    • G85725
    • Inchi: 1S/C8H14N2O.ClH/c1-7-6-8(11-10-7)2-4-9-5-3-8;/h9H,2-6H2,1H3;1H
    • InChI Key: YMZJXDVMDHDTMX-UHFFFAOYSA-N
    • SMILES: CC1=NOC2(CCNCC2)C1.Cl

Computed Properties

  • Exact Mass: 190.0872908g/mol
  • Monoisotopic Mass: 190.0872908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.6Ų

1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6746515-0.05g
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene hydrochloride
1796557-11-3 95.0%
0.05g
$218.0 2025-03-13
Enamine
EN300-6746515-0.1g
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene hydrochloride
1796557-11-3 95.0%
0.1g
$326.0 2025-03-13
Enamine
EN300-6746515-0.25g
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene hydrochloride
1796557-11-3 95.0%
0.25g
$466.0 2025-03-13
Enamine
EN300-6746515-0.5g
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene hydrochloride
1796557-11-3 95.0%
0.5g
$735.0 2025-03-13
Enamine
EN300-6746515-1.0g
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene hydrochloride
1796557-11-3 95.0%
1.0g
$943.0 2025-03-13
Enamine
EN300-6746515-2.5g
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene hydrochloride
1796557-11-3 95.0%
2.5g
$1848.0 2025-03-13
Enamine
EN300-6746515-5.0g
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene hydrochloride
1796557-11-3 95.0%
5.0g
$2732.0 2025-03-13
Enamine
EN300-6746515-10.0g
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-ene hydrochloride
1796557-11-3 95.0%
10.0g
$4052.0 2025-03-13
1PlusChem
1P027NUK-50mg
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-enehydrochloride
1796557-11-3 95%
50mg
$322.00 2024-06-18
1PlusChem
1P027NUK-100mg
3-methyl-1-oxa-2,8-diazaspiro[4.5]dec-2-enehydrochloride
1796557-11-3 95%
100mg
$465.00 2024-06-18

Additional information on 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1)

Research Brief on 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1) (CAS: 1796557-11-3)

The compound 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1) (CAS: 1796557-11-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of biological targets such as enzymes and receptors. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as a scaffold in medicinal chemistry. Its spirocyclic core provides a rigid framework that can be functionalized to enhance binding affinity and selectivity for specific biological targets. Recent synthetic methodologies have improved the efficiency of producing this compound, enabling further exploration of its derivatives. For instance, a study published in the Journal of Medicinal Chemistry highlighted a novel synthetic route that yields high purity 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1) with excellent reproducibility.

Pharmacological evaluations have revealed that this compound exhibits notable activity against certain kinase enzymes, which are critical targets in cancer therapy. Preliminary in vitro studies demonstrated inhibitory effects on specific kinases involved in cell proliferation pathways. These findings suggest that 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1) could serve as a starting point for the development of novel kinase inhibitors with improved efficacy and reduced off-target effects.

In addition to its kinase inhibitory properties, recent research has explored its potential in central nervous system (CNS) disorders. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors has been investigated in preclinical models. Early results indicate modulatory effects on receptors associated with neurodegenerative diseases, though further studies are needed to elucidate its mechanism of action and therapeutic potential.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and safety profiles. Current research efforts are directed toward structure-activity relationship (SAR) studies to identify derivatives with enhanced bioavailability and reduced toxicity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-Oxa-2,8-diazaspiro[4.5]dec-2-ene, 3-methyl-, hydrochloride (1:1) (CAS: 1796557-11-3) represents a versatile and promising scaffold in drug discovery. Its unique structural properties and broad pharmacological activities make it a valuable candidate for further investigation. Continued research will be essential to fully realize its therapeutic potential and address existing limitations.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd